Cas no 155-16-8 (5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 155-16-8
• MF: C₅H₅FN₂O₂
• MW: 144.103804349899
• MDL: MFCD20544774
• CID: 169471
• PubChem ID: 78957
• Update Time: 2025-04-19

5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-methyl-
• 5-fluoro-1-methylpyrimidine-2,4-dione
• 1-Methyl-5-fluorouracil
• 1-Methyl-5-fluoruracil
• 1-Methyl-5-fluor-uracil
• 5-Fluor-1-methyl-uracil
• 5-fluoro-1-methyl-1H-pyrimidine-2,4-dione
• 5-fluoro-1-methylpyrimidine-2,4(1h,3h)-dione
• 5-Fluoro-1-methyluracil
• AC1L2WBY
• AC1Q6D52
• CTK4C8561
• NSC80843
• SureCN4379234
• Uracil, 5-fluoro-1-methyl-
• 5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CCG-40390
• Z821318444
• EN300-2007920
• l-Methyl-5-fluoruracil
• AT19357
• SCHEMBL4379234
• 155-16-8
• NSC 80843
• DTXSID80165782
• Q63398690
• NSC-80843

• MDL： MFCD20544774
• Inchi： 1S/C5H5FN2O2/c1-8-2-3(6)4(9)7-5(8)10/h2H,1H3,(H,7,9,10)
• InChI Key： PPCVYQHUOMISIG-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C)C=1)=O)=O

Computed Properties

• Exact Mass: 144.03355
• Monoisotopic Mass: 144.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41
• LogP: -0.78730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines